Cas no 87-01-4 (7-(Dimethylamino)-4-methylcoumarin)

7-(Dimethylamino)-4-methylcoumarin structure

87-01-4 structure

Product Name:7-(Dimethylamino)-4-methylcoumarin

CAS No:87-01-4

Molecular Formula:C₁₂H₁₃NO₂

Molecular Weight:203.237123250961

MDL:MFCD00006862

CID:34403

PubChem ID:87560130

7-(Dimethylamino)-4-methylcoumarin Properties

Names and Identifiers

- 7-Dimethylamino-4-methylcoumarin
- 4-Methyl-7-dimethylaminocoumarine
- 7-(Dimethylamino)-4-methyl-2-benzopyrone
- 7-(Dimethylamino)-4-methylcoumarin
- 7-(dimethylamino)-4-methylchromen-2-one
- Coumarin 311
- DAMC
- 7-dimethylamino-4-methylcoumarine
- 2H-1-Benzopyran-2-one, 7-(dimethylamino)-4-methyl-
- 4-Methyl-7-dimethylaminocoumarin
- FBA 52
- Coumarin, 7-(dimethylamino)-4-methyl-
- 4-Methyl-7-(dimethylamino)coumarin
- 7-(Dimethylamino)-4-methyl-2H-chromen-2-one
- NSC408145
- fluorescent brightener 130
- TOS1492Q9O
- 7-(Dimeth
- CHEMBL3186529
- WLN: T66 BOVJ E1 IN1&1
- NCGC00255493-01
- D3355
- UNII-TOS1492Q9O
- Q27290094
- 7-(Dimethylamino)-4-methyl-2H-chromen-2-one #
- Coumarin 461
- SCHEMBL67970
- 7-(Dimethylamino)-4-methyl-2H-1-benzopyran-2-one
- 7-(dimethylamino)-4-methyl-2-benzopyron
- CI 551101
- 7-Dimethylamino-4-methyl coumarin
- 87-01-4
- C.I. 551101
- 7-(Dimethylamino)-4-methylcoumarin (purified by sublimation)
- CALCOFLUOR WHITE LD
- CI FLUORESCENT BRIGHTENER 130
- D80429
- 7-Dimethylamino-4-methyl-chromen-2-one
- GZEYLLPOQRZUDF-UHFFFAOYSA-N
- BS-32944
- BRN0169992
- CAS-87-01-4
- EINECS 201-717-3
- BRN 0169992
- Tox21_301534
- NSC 408145
- D5727
- AKOS015850801
- AC-20007
- FT-0692932
- COUMARIN, 7-DIMETHYLAMINO-4-METHYL-
- AI3-52502
- DTXCID4021422
- 2-NITROPHENOL-4-SULFOMETHYLAMIDE
- 7-N,N-DIMETHYLAMINO-4-METHYLCOUMARIN
- CS-0119819
- LS-55185
- 7-(dimethylamino)-4-methyl-chromen-2-one
- C.I. Fluorescent Brightener 130
- MFCD00006862
- NSC-408145
- DTXSID6041422
- 7-(Dimethylamino)-4-methyl-2H-1-benzopyran-2-one (ACI)
- Coumarin, 7-(dimethylamino)-4-methyl- (6CI, 7CI, 8CI)
- Brighter 63
- HY-W077359
- NS00039163
- DA-70331
- +Expand
- MDL： MFCD00006862
- InChIKey： GZEYLLPOQRZUDF-UHFFFAOYSA-N
- Inchi： 1S/C12H13NO2/c1-8-6-12(14)15-11-7-9(13(2)3)4-5-10(8)11/h4-7H,1-3H3
- SMILES： O=C1C=C(C)C2C(=CC(N(C)C)=CC=2)O1
- BRN： 0169992

Computed Properties

Exact Mass: 203.09500
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 203.094629
Heavy Atom Count: 15
Complexity: 296
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.4
Surface Charge: 0
Topological Polar Surface Area: 29.5

Experimental Properties

LogP: 2.16740
PSA: 33.45000
Refractive Index: 1.5260 (estimate)
Boiling Point: 341.55°C (rough estimate)
Melting Point: 141.0 to 145.0 deg-C
Flash Point: 153.2°C
Color/Form: Colorless crystal
Solubility: Solubility at 20 ℃
Density: 1.1255 (rough estimate)

7-(Dimethylamino)-4-methylcoumarin Security Information

Symbol: GHS07
RTECS：GN6650000
Safety Instruction： S22; S36/37/39
Risk Phrases：R20/21/22
Dangerous goods sign： Xi
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Prompt：warning
Risk Phrases： R43: skin contact can produce allergic reactions.

7-(Dimethylamino)-4-methylcoumarin Customs Data

HS CODE：2932209090
Customs Data：

China Customs Code:
2932209090

Overview:

2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-(Dimethylamino)-4-methylcoumarin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IERL-5g	2H-1-Benzopyran-2-one, 7-(dimethylamino)-4-methyl-	87-01-4	>98.0%(T)	5g	$120.00	2024-04-21
A2B Chem LLC	AI58145-5g	7-Dimethylamino-4-methylcoumarin	87-01-4	>98.0%(T)	5g	$100.00	2024-04-19
Aaron	AR00IEZX-1g	2H-1-Benzopyran-2-one, 7-(dimethylamino)-4-methyl-	87-01-4		1g	$68.00
abcr	AB151660-5 g	7-Dimethylamino-4-methylcoumarin, 98%; .	87-01-4	98%	5g	€88.00	2023-06-23
Ambeed	A801215-25g	7-(Dimethylamino)-4-methyl-2H-chromen-2-one	87-01-4	95%	25g	$280.0	2024-05-30
Apollo Scientific	OR351308-5g	7-Dimethylamino-4-methylcoumarin	87-01-4		5g	£106.00	2024-07-24
Chemenu	CM542347-1g	7-(Dimethylamino)-4-methylcoumarin	87-01-4	95%+	1g	$70	2023-02-17
eNovation Chemicals LLC	D754765-5g	2H-1-Benzopyran-2-one, 7-(dimethylamino)-4-methyl-	87-01-4	98.0%	5g	$195	2022-09-07
TRC	D493958-50mg	7-(Dimethylamino)-4-methylcoumarin	87-01-4		50mg	$ 58.00	2023-09-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1190459-100mg	7-(Dimethylamino)-4-methylcoumarin	87-01-4	98%	100mg	￥ȣƻȓ	2023-07-25

7-(Dimethylamino)-4-methylcoumarin Synthesis

Synthetic Circuit 1

141-97-9

99-07-0

87-01-4

Reaction Conditions

1.1 Catalysts: Methanesulfonic acid, 1,1,1-trifluoro-, erbium(3+) salt (3:1) Solvents: Toluene ; 8 h, 110 °C

Reference

Er(OTf)3-catalyzed synthesis of fluorescent 7-aminocoumarins

Bao, Xiaobo; et al, Tetrahedron, 2022, 123,

Synthetic Circuit 2

141-97-9

99-07-0

87-01-4

Reaction Conditions

1.1 Catalysts: 2924486-53-1 , 2924486-54-2 ; 5 h, rt → 90 °C

Reference

Development and Application of a Supramolecular Bronsted Acid Catalyst Based on the Noria Macrocycle

Hasselbrink, Carson Lawrence; et al, Journal of Organic Chemistry, 2022, 87(23), 16074-16078

Synthetic Circuit 3

141-97-9

99-07-0

87-01-4

Reaction Conditions

1.1 Reagents: Zinc chloride Solvents: Ethanol ; 20 h, rt → reflux; reflux → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; 2 h, rt

Reference

Enantioselective synthesis and application of small and environmentally sensitive fluorescent amino acids for probing biological interactions

Noden, Michael; et al, Journal of Organic Chemistry, 2021, 86(17), 11407-11418

Synthetic Circuit 4

878672-65-2

506-59-2

87-01-4

Reaction Conditions

1.1 Reagents: Cesium carbonate Catalysts: Tris(dibenzylideneacetone)dipalladium , X-Phos Solvents: 1,4-Dioxane ; 4 h, 100 °C

Reference

Azetidine-Containing Heterospirocycles Enhance the Performance of Fluorophores

Zhou, Junliang; et al, Organic Letters, 2020, 22(11), 4413-4417

Synthetic Circuit 5

26093-31-2

74-88-4

87-01-4

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 6 h, rt → 60 °C; 60 °C → rt
1.2 Solvents: Water-d2 ; rt

Reference

A General Strategy to Enhance Donor-Acceptor Molecules Using Solvent-Excluding Substituents

Hoelzel, Conner A.; et al, Angewandte Chemie, 2020, 59(12), 4785-4792

Synthetic Circuit 6

80883-54-1

68076-36-8

87-01-4

1334124-27-4

Reaction Conditions

1.1 Reagents: Diisopropylethylamine , O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate Solvents: Dimethylformamide ; 1 h, rt
1.2 Solvents: Dimethylformamide ; 4 h, rt

Reference

Bromophycolide A Targets Heme Crystallization in the Human Malaria Parasite Plasmodium falciparum

Stout, E. Paige; et al, ChemMedChem, 2011, 6(9), 1572-1577

Synthetic Circuit 7

120546-47-6

16919-18-9

75-05-8

87-01-4

80049-60-1

16919-18-9

Reaction Conditions

1.1 Solvents: Acetonitrile

Reference

Preparation, photochemistry, and electronic structures of coumarin laser dye complexes of cyclopentadienylruthenium(II)

Koefod, Robert S.; et al, Inorganic Chemistry, 1989, 28(12), 2285-90

Synthetic Circuit 8

1830-54-2

99-07-0

87-01-4

1631751-76-2

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Methanol ; overnight, rt

Reference

Evaluation of novel fluorescence probes for conjugation purposes using the traceless Staudinger Ligation

Wodtke, Robert; et al, Dyes and Pigments, 2015, 113, 263-273

7-(Dimethylamino)-4-methylcoumarin Raw materials

7-(Dimethylamino)-4-methylcoumarin Preparation Products

7-(Dimethylamino)-4-methylcoumarin Suppliers

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:87-01-4)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

7-(Dimethylamino)-4-methylcoumarin Related Literature

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Y. K. Yoon,H. Osman,T. S. Choon Med. Chem. Commun. 2016 7 2094
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8. Photolabile coumarins with improved efficiency through azetidinyl substitution

Giovanni Bassolino,Christoph Nan?oz,Zacharias Thiel,Estelle Bois,Eric Vauthey,Pablo Rivera-Fuentes Chem. Sci. 2018 9 387
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10. Transition metal-free controlled synthesis of bis[(trifluoromethyl)sulfonyl]ethyl-decorated heterocycles

Pedro Almendros,Hikaru Yanai,Shoki Hoshikawa,Cristina Aragoncillo,Carlos Lázaro-Milla,Mireia Toledano-Pinedo,Takashi Matsumoto,Benito Alcaide Org. Chem. Front. 2018 5 3163

87-01-4 (7-(Dimethylamino)-4-methylcoumarin) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:87-01-4)7-(Dimethylamino)-4-methylcoumarin

Purity:99%

Quantity:25g

Price($):252.0

Cas no 87-01-4 (7-(Dimethylamino)-4-methylcoumarin)

7-(Dimethylamino)-4-methylcoumarin Properties

Names and Identifiers

Computed Properties

Experimental Properties

7-(Dimethylamino)-4-methylcoumarin Security Information

7-(Dimethylamino)-4-methylcoumarin Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

7-(Dimethylamino)-4-methylcoumarin Price

7-(Dimethylamino)-4-methylcoumarin Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Synthetic Circuit 7

Synthetic Circuit 8

7-(Dimethylamino)-4-methylcoumarin Raw materials

7-(Dimethylamino)-4-methylcoumarin Preparation Products

7-(Dimethylamino)-4-methylcoumarin Suppliers

7-(Dimethylamino)-4-methylcoumarin Related Literature

87-01-4 (7-(Dimethylamino)-4-methylcoumarin) Related Products